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Cat. No.: B091423

Get Quote

A critical evaluation of trimethylnaphthalene ratios and alternative methods for determining the

thermal maturity of petroleum source rocks and oils.

For researchers, scientists, and drug development professionals, an accurate assessment of

the thermal maturity of petroleum is crucial for understanding hydrocarbon generation,

migration, and the overall quality of a petroleum system. This guide provides an objective

comparison of the widely used trimethylnaphthalene (TMN) ratios with other key maturity

assessment methods, supported by experimental data and detailed protocols to aid in the

selection of the most appropriate technique for your research needs.

The thermal maturity of petroleum, a measure of the extent of heat-induced chemical alteration

of organic matter over geological time, is a fundamental parameter in petroleum geochemistry.

It governs the transformation of kerogen into oil and gas, influencing the composition and

economic value of a reservoir. Various geochemical proxies have been developed to estimate

thermal maturity, each with its own set of advantages and limitations. This guide focuses on the

accuracy and application of trimethylnaphthalene (TMN) ratios in comparison to other

established methods, including vitrinite reflectance (%Ro), pyrolysis Tmax, and other aromatic

hydrocarbon ratios such as the Methylphenanthrene Index (MPI).
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Comparison of Petroleum Maturity Assessment
Methods
The accuracy of a maturity parameter is often assessed by its correlation with vitrinite

reflectance (%Ro), which is considered the industry-standard method for determining the

thermal maturity of sedimentary rocks. The following table summarizes the quantitative

relationship between various maturity parameters and vitrinite reflectance, providing a basis for

comparing their performance.
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Maturity
Parameter

Formula

Correlation
with
Vitrinite
Reflectance
(%Ro)

Applicable
Maturity
Range
(%Ro)

Key
Advantages

Limitations

Trimethylnap

hthalene

Ratio (TMNr)

e.g., 2,6-

DMN / (1,5-

DMN + 2,6-

DMN)

Good

correlation,

but can be

source-

dependent.

0.6 - 1.3

Sensitive in

the oil

window;

applicable to

oils and

source rock

extracts.

Can be

influenced by

the type of

organic

matter and

depositional

environment.

Methylphena

nthrene Index

(MPI-1)

1.5 x (2-MP +

3-MP) / (P +

1-MP + 9-

MP)

Strong,

widely

accepted

correlation.[1]

0.6 - 1.35

Robust and

widely used;

good

correlation

with %Ro in

the oil

window.

Can be

suppressed

in carbonate

source rocks;

may show

reversal at

high maturity.

Vitrinite

Reflectance

(%Ro)

Direct

measurement

of light

reflected from

vitrinite

particles.

Industry

Standard
0.2 - 5.0+

Direct,

physical

measurement

of maturity;

wide

applicable

range.

Requires the

presence of

vitrinite

macerals,

which are

often absent

in marine

source rocks

and oils. The

measurement

is time-

consuming

and can be

subjective.[2]

Pyrolysis

Tmax (°C)

Temperature

at which the

Good

correlation,

0.5 - 1.5 Rapid and

automated

Not

applicable to
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maximum

rate of

hydrocarbon

generation

occurs during

pyrolysis.

but can be

affected by

kerogen type

and mineral

matrix.[2]

analysis of

source rocks.

oils; can be

suppressed

in hydrogen-

rich kerogens

and affected

by mineral

matrix effects.

[2]

Logical Relationships in Maturity Assessment
The selection of a maturity parameter is often dictated by the sample type and the expected

maturity range. The following diagram illustrates the logical workflow and the relationships

between the different assessment methods.
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Workflow for Petroleum Maturity Assessment.
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Experimental Protocols
Detailed and standardized experimental procedures are paramount for obtaining accurate and

reproducible maturity data. Below are summaries of the key experimental protocols for the

discussed methods.

Analysis of Aromatic Hydrocarbons (TMN, MPI) by Gas
Chromatography-Mass Spectrometry (GC-MS)
This method is used to determine the relative concentrations of individual aromatic

hydrocarbon isomers, which are then used to calculate maturity ratios like TMNr and MPI-1.

Sample Preparation:

Crude oil or source rock extracts are fractionated using liquid chromatography to separate

the aromatic hydrocarbons from the saturated and polar compounds.

A silica gel column is typically used, with n-hexane to elute the saturated hydrocarbons,

followed by a mixture of n-hexane and dichloromethane to elute the aromatic

hydrocarbons.

GC-MS Analysis:

Instrument: A gas chromatograph coupled to a mass spectrometer (GC-MS) is used for

analysis.

Column: A non-polar capillary column (e.g., DB-5ms, 60 m x 0.25 mm i.d., 0.25 µm film

thickness) is commonly employed.

Carrier Gas: Helium is used as the carrier gas at a constant flow rate.

Oven Temperature Program: The oven temperature is programmed to ramp from a low

initial temperature (e.g., 40°C) to a high final temperature (e.g., 320°C) to ensure the

separation of a wide range of aromatic compounds.

Mass Spectrometer: The mass spectrometer is operated in selected ion monitoring (SIM)

mode to enhance the sensitivity and selectivity for the target aromatic compounds.
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Specific ions characteristic of naphthalenes, phenanthrenes, and their alkylated

homologues are monitored.

Data Analysis:

The peak areas of the individual isomers are integrated from the extracted ion

chromatograms.

Maturity ratios (e.g., TMNr, MPI-1) are calculated from the peak areas of the relevant

isomers.

Vitrinite Reflectance (%Ro) Measurement (ASTM D7708)
Vitrinite reflectance is the measurement of the percentage of incident light reflected from the

polished surface of vitrinite particles in a rock sample.[3][4]

Sample Preparation:

A representative sample of the source rock is crushed to a particle size of less than 1 mm.

The crushed sample is mounted in an epoxy resin block.

The surface of the block is ground and polished to a mirror finish to ensure accurate

reflectance measurements.

Microscope Setup and Calibration:

A reflected-light microscope equipped with a photometer is used.

The microscope is fitted with a high-magnification oil-immersion objective lens.

The photometer is calibrated using a set of glass standards with known reflectance values.

Measurement Procedure:

The polished sample block is placed on the microscope stage.

Vitrinite particles are identified based on their morphology, color, and lack of fluorescence.
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The reflectance of a statistically significant number of vitrinite particles (typically 50-100) is

measured.

Data Analysis:

The mean random reflectance (%Ro) is calculated from the individual measurements.

The results are often presented as a histogram showing the distribution of reflectance

values.

Rock-Eval Pyrolysis (Tmax Determination)
Rock-Eval pyrolysis is a rapid screening technique used to assess the hydrocarbon generative

potential and thermal maturity of source rocks.

Sample Preparation:

A small amount (typically 100 mg) of the crushed source rock sample is weighed into a

pyrolysis crucible.[5][6][7]

Pyrolysis Procedure:

The crucible is placed in the Rock-Eval instrument's oven.

The sample is subjected to a programmed heating in an inert (helium) atmosphere.[5]

Isothermal Stage: The sample is initially held at 300°C for a few minutes to volatilize the

free hydrocarbons already present in the rock (S1 peak).

Programmed Heating: The temperature is then ramped up to 550°C at a rate of 25°C/min.

During this stage, the kerogen in the rock cracks and generates hydrocarbons (S2 peak).

Data Acquisition and Analysis:

A flame ionization detector (FID) measures the amount of hydrocarbons generated during

both stages.
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Tmax: The temperature at which the maximum rate of hydrocarbon generation from

kerogen cracking occurs (the peak of the S2 curve) is recorded as Tmax.

Other parameters such as the Hydrogen Index (HI) and Oxygen Index (OI) are also

determined to characterize the kerogen type.

Conclusion
The accurate determination of petroleum maturity is essential for successful hydrocarbon

exploration and production. While vitrinite reflectance remains the gold standard, its

applicability is limited by the necessity of vitrinite macerals. Aromatic hydrocarbon ratios,

particularly Trimethylnaphthalene (TMN) and Methylphenanthrene Index (MPI) ratios, serve as

powerful and widely applicable proxies for maturity assessment, especially for crude oils and

vitrinite-poor source rocks. Pyrolysis Tmax offers a rapid and valuable screening tool for source

rock evaluation.

The choice of the most suitable method depends on the sample type, the expected maturity

range, and the specific objectives of the study. For a comprehensive and robust assessment, it

is often recommended to use a combination of these techniques. The detailed experimental

protocols provided in this guide should enable researchers to perform these analyses with high

accuracy and precision, leading to more reliable interpretations of petroleum systems.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/publication/255937424_Guidelines_for_Evaluating_Petroleum_Source_Rock_Using_Programmed_Pyrolysis
https://www.osti.gov/biblio/7151514
https://www.osti.gov/biblio/7151514
https://www.benchchem.com/product/b091423/docs#navigating-petroleum-s-thermal-history-a-comparative-guide-to-maturity-assessment
https://www.benchchem.com/product/b091423/docs#navigating-petroleum-s-thermal-history-a-comparative-guide-to-maturity-assessment
https://www.benchchem.com/product/b091423/docs#navigating-petroleum-s-thermal-history-a-comparative-guide-to-maturity-assessment
https://www.benchchem.com/product/b091423/docs#navigating-petroleum-s-thermal-history-a-comparative-guide-to-maturity-assessment
https://www.benchchem.com/product/b091423?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091423?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

